Cas no 955976-89-3 (4-(4-fluorophenyl)-1-[4-(3-fluorophenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-amine)

• Product Name: 4-(4-fluorophenyl)-1-[4-(3-fluorophenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-amine
• CAS No: 955976-89-3
• MF: C₁₈H₁₂F₂N₄S
• MW: 354.376488685608
• CID: 6782010
• PubChem ID: 1472671
• Update Time: 2025-08-04

4-(4-fluorophenyl)-1-[4-(3-fluorophenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-1-[4-(3-fluorophenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-amine
• 4-(4-Fluorophenyl)-1-(4-(3-fluorophenyl)thiazol-2-yl)-1H-pyrazol-5-amine
• 4-(4-fluorophenyl)-2-[4-(3-fluorophenyl)-1,3-thiazol-2-yl]pyrazol-3-amine
• AKOS005086634
• HMS582N05
• 2T-0049
• Bionet1_004823
• 955976-89-3

• Inchi： InChI=1S/C18H12F2N4S/c19-13-6-4-11(5-7-13)15-9-22-24(17(15)21)18-23-16(10-25-18)12-2-1-3-14(20)8-12/h1-10H,21H2
• Inchi： 1S/C18H12F2N4S/c19-13-6-4-11(5-7-13)15-9-22-24(17(15)21)18-23-16(10-25-18)12-2-1-3-14(20)8-12/h1-10H,21H2
• InChI Key： TZYLNQYVQIMMRG-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=C(C=2)F)N=C1N1C(=C(C=N1)C1C=CC(=CC=1)F)N
• SMILES： C1=CC(=CC(=C1)F)C2=CSC(=N2)N3C(=C(C=N3)C4=CC=C(C=C4)F)N

Computed Properties

• Exact Mass: 354.07507390g/mol
• Monoisotopic Mass: 354.07507390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 85Ų

Additional information on 4-(4-fluorophenyl)-1-[4-(3-fluorophenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-amine

4-(4-Fluorophenyl)-1-[4-(3-Fluorophenyl)-1,3-Thiazol-2-Yl]-1H-Pyrazol-5-Amine (CAS No. 955976-89-3): A Comprehensive Overview

The compound 4-(4-fluorophenyl)-1-[4-(3-fluorophenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-amine (CAS No. 955976-89-3) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This molecule features a unique combination of pyrazole and thiazole rings, both of which are known for their diverse biological activities and applications in drug discovery. The presence of fluorine atoms at specific positions enhances its electronic properties and potential interactions with biological targets.

Researchers have been particularly interested in 4-(4-fluorophenyl)-1-[4-(3-fluorophenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-amine due to its structural similarity to known bioactive compounds. The pyrazole-thiazole hybrid structure is frequently explored in medicinal chemistry for its potential as kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. Recent studies suggest that this compound may interact with specific protein targets involved in cell signaling pathways, making it a valuable scaffold for drug development.

The synthesis of CAS 955976-89-3 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions to construct the thiazole-pyrazole core structure. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to characterize this compound and verify its structural integrity.

In material science applications, 4-(4-fluorophenyl)-1-[4-(3-fluorophenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-amine has shown promise as a building block for organic electronic materials. The fluorine substituents contribute to enhanced thermal stability and electronic properties, making it potentially useful in organic light-emitting diodes (OLEDs) or photovoltaic devices. Researchers are investigating its photophysical properties and charge transport characteristics for next-generation electronic applications.

The pharmaceutical industry has shown growing interest in pyrazole-thiazole hybrids like CAS 955976-89-3 due to their drug-like properties and synthetic accessibility. These compounds often exhibit favorable pharmacokinetic profiles, including good membrane permeability and metabolic stability. The presence of fluorine atoms can significantly influence the compound's bioavailability and target binding affinity, which are critical factors in drug design.

Recent patent literature reveals that derivatives of 4-(4-fluorophenyl)-1-[4-(3-fluorophenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-amine are being explored for various therapeutic applications. Some studies suggest potential utility in oncology research, particularly as modulators of specific kinase enzymes involved in cancer cell proliferation. Other research directions include investigating its anti-inflammatory properties and potential applications in neurological disorders.

From a commercial perspective, CAS 955976-89-3 is primarily available as a research chemical from specialty chemical suppliers. The global market for such fluorinated heterocyclic compounds has been steadily growing, driven by increasing demand from pharmaceutical and materials science sectors. Pricing and availability can vary depending on purity requirements and order quantities, with custom synthesis options often available for research institutions and pharmaceutical companies.

Environmental and safety considerations for 4-(4-fluorophenyl)-1-[4-(3-fluorophenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-amine follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) should be used when handling this compound. Material safety data sheets (MSDS) provide detailed information about storage conditions, handling procedures, and disposal methods to ensure safe laboratory practices.

The future research directions for pyrazole-thiazole fluorinated compounds like CAS 955976-89-3 appear promising. Current trends include structure-activity relationship (SAR) studies to optimize biological activity, development of more efficient synthetic routes, and exploration of novel applications in materials science. The compound's modular structure allows for extensive derivatization, enabling researchers to fine-tune its properties for specific applications.

For researchers working with 4-(4-fluorophenyl)-1-[4-(3-fluorophenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-amine, it's important to consult recent scientific literature and patent databases to stay updated on the latest developments. Many academic and industrial research groups are actively investigating this chemical scaffold, with new findings being published regularly in peer-reviewed journals and conference proceedings.

In summary, CAS 955976-89-3 represents an interesting example of fluorinated heterocyclic chemistry with potential applications across multiple scientific disciplines. Its unique pyrazole-thiazole structure combined with strategic fluorine substitution makes it a valuable compound for both fundamental research and applied investigations in pharmaceuticals and materials science.